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Compound of Interest

Compound Name: Me-Tet-PEG8-Maleimide

Cat. No.: B15137576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the reaction of Methyl-

Tetrazine-PEG8-Maleimide (Me-Tet-PEG8-Maleimide) with cysteine residues. This

bioconjugation technique is a cornerstone in the development of targeted therapeutics,

particularly antibody-drug conjugates (ADCs), due to its high specificity and efficiency under

mild conditions.

Introduction
The reaction between a maleimide functional group and the thiol (sulfhydryl) group of a

cysteine residue is a widely utilized method for the site-specific modification of proteins and

peptides.[1][2] Me-Tet-PEG8-Maleimide is a heterobifunctional linker that incorporates a

maleimide moiety for covalent attachment to cysteine residues, a polyethylene glycol (PEG8)

spacer to enhance solubility and reduce immunogenicity, and a tetrazine group for subsequent

"click chemistry" ligation with a trans-cyclooctene (TCO)-modified molecule.[2] This two-step

conjugation strategy offers precise control over the final conjugate structure.

The core of this methodology lies in the Michael addition reaction, where the nucleophilic thiol

group of a cysteine attacks the electrophilic double bond of the maleimide ring, forming a stable

thioether bond.[1][2] This reaction is highly selective for thiols within a pH range of 6.5-7.5,

minimizing off-target reactions with other amino acid residues like lysine.[1][2]
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Reaction Mechanism
The conjugation of Me-Tet-PEG8-Maleimide to a cysteine residue proceeds via a Michael

addition mechanism. The thiol group of the cysteine, in its deprotonated thiolate form, acts as a

nucleophile and attacks one of the carbon atoms of the maleimide's carbon-carbon double

bond. This leads to the formation of a stable, covalent thioether linkage.
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Reactants

Product

Protein-SH
(Cysteine Residue)

Protein-S-Me-Tet-PEG8
(Stable Thioether Bond)

Michael Addition
(pH 6.5-7.5)

Me-Tet-PEG8-Maleimide
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1. Protein Preparation
(Buffer Exchange)

2. (Optional) Reduction of Disulfides
(e.g., with TCEP or DTT)

4. Conjugation Reaction
(Incubate protein and linker)

3. Linker Preparation
(Dissolve Me-Tet-PEG8-Maleimide in DMSO)

5. Quenching
(Add excess cysteine)

6. Purification
(e.g., Size-Exclusion Chromatography)

7. Characterization
(e.g., Mass Spectrometry, HPLC)
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Target Cell

Cell Surface Receptor

Endosome

Internalization

Lysosome

Drug Release

DNA Damage

Apoptosis

Antibody-Drug Conjugate
(Me-Tet-PEG8 Linker)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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